Journal Name:Journal of Nanophotonics
Journal ISSN:1934-2608
IF:1.179
Journal Website:http://spie.org/publications/journals/journal-of-nanophotonics
Year of Origin:2007
Publisher:SPIE
Number of Articles Per Year:105
Publishing Cycle:Irregular
OA or Not:Not
A Partitioned Poisson Multi-Bernoulli Filter
Journal of Nanophotonics ( IF 1.179 ) Pub Date: 2023-06-09 , DOI: 10.1109/jsen.2023.3283441
The Poisson multi-Bernoulli (PMB) filter offers an elegant Bayesian formulation for multitarget tracking (MTT) by approximating the complex Poisson multi-Bernoulli mixture (PMBM) density as a PMB density. This approximation allows for more efficient computation and simpler implementation while maintaining reasonable accuracy. However, approximating the posterior density involves a certain degree of tracking accuracy loss, and different approximation methods may result in different types of tracking accuracy losses. To address this problem, this article proposes a partitioned PMB (PPMB) filter that decomposes the MTT problem into smaller sub-problems, which can synthesize the advantages of different approximations to avoid tracking accuracy loss. Furthermore, to address the issue of tracking lost for close-spaced and undetected targets, an improved measurement-oriented multi-Bernoulli Poisson (IMOMB/P) filter is also proposed, which utilizes more accurate marginal association probabilities. Simulation results demonstrate that the proposed PPMB filter outperforms existing PMB filters, such as the measurement-oriented multi-Bernoulli Poisson (MOMB/P) and track-oriented multi-Bernoulli (TOMB) filters, thus showing promising application prospects.
Detail
An Integrated Magnetometer Module With MFCs Based on Diamond NV Centers
Journal of Nanophotonics ( IF 1.179 ) Pub Date: 2023-06-14 , DOI: 10.1109/jsen.2023.3284520
In recent years, nitrogen-vacancy (NV) centers in diamonds have become promising solid-state magnetic sensors for applications due to their high sensitivity to magnetic fields and excellent spatial resolution at room temperature. However, the diamond magnetometer has a complex and large optical system and a microwave (MW) system, it is necessary to address the requirements of the measured environment for the small space and high sensitivity of the magnetometer in practical applications. In this article, we propose an integrated magnetometer module with magnetic flux concentrators (MFCs) shaped like the wings of an airplane. The fiber coupler, diamond, MW antenna, filters, photodetector (PD), and weak signal processing circuit are integrated into the integrated module. MFCs are also integrated to collect flux from a larger area and concentrate it into the center of the diamond magnetometer, which is used to improve the sensitivity of the diamond magnetometer. The volume of the integrated module is limited to 3.81 cm 3 and achieves the actual magnetic sensitivity of sub-0.34 nT/Hz $^{\text {1/{2}}}$ . In the designed magnetometer module, the devices are assembled more easily and tightly, which provide a new degree of freedom for the production of the diamond magnetometer.
Detail
Radar Sensor-Based Ego-Motion Estimation and Indoor Environment Mapping
Journal of Nanophotonics ( IF 1.179 ) Pub Date: 2023-06-13 , DOI: 10.1109/jsen.2023.3284071
In this article, we propose a method for performing the simultaneous localization and mapping (SLAM) in indoor environments using only multiple-input and multiple-output (MIMO) frequency-modulated continuous wave (FMCW) radar. The SLAM is a technology that maps the surrounding environment and position of a platform simultaneously. The following are the steps of the overall the SLAM implementation of the proposed method. First, the ego-velocity of the platform is estimated using the relative velocity with respect to stationary objects. In this case, a random sample consensus (RANSAC) algorithm is used in the velocity–angle map generated from the detection results to identify stationary objects. Second, the rotation angle of the platform is estimated using the linear component extracted from the walls in the ${xy}$ plane. Then, we determine the ego-motion of the platform using the estimated ego-velocity and rotation angle. Finally, we map the position of the platform and the indoor environment simultaneously in the absolute coordinate system. We validate the mapping result generated using our proposed method by comparing it with the ground truth-based mapping result.
Detail
Anchor Loss Reduction for Square-Extensional Mode MEMS Resonator Using Tethers With Auxiliary Structures
Journal of Nanophotonics ( IF 1.179 ) Pub Date: 2023-06-08 , DOI: 10.1109/jsen.2023.3282409
In this article, a new approach by introducing auxiliary structures in the tethers of a microelectromechanical system (MEMS) resonator is presented to reduce anchor loss. A capacitive square-extensional (SE) mode resonator with folded beam tether is adopted to verify the feasibility of the proposed approach in both finite-element method (FEM) analysis and measurement. In FEM simulations, a perfectly matched layer (PML) boundary condition is applied to estimate anchor loss of the designed MEMS resonators. With the aid of the auxiliary structures, quality factors ( ${Q}\text{s}$ ) of the designed SE mode MEMS resonators are significantly improved. The measured ${Q}$ of the fabricated SE mode resonator is improved by approximately 62% after introducing auxiliary structures in the tethers of the resonator without any further treatments on the resonator structure or tether design. The proposed approach provides a simple and effective way to suppress anchor loss and hence improve ${Q}$ for the presented MEMS resonators.
Detail
Comprehensive Error Equation for Fiber Optic Inclinometer
Journal of Nanophotonics ( IF 1.179 ) Pub Date: 2023-06-05 , DOI: 10.1109/jsen.2023.3281573
Optical fiber inclinometer technology has been gradually used in various projects. However, the error analysis of this method is decisive for its subsequent development and application. In this study, through three tests, the monitoring length, layout plane, and boundary conditions that may lead to measurement errors are studied in detail and the contribution of different factors to measurement errors is explored. The research results reveal that the measurement errors caused by monitoring length and layout plane have an empirical function relationship with the monitoring length ${x}$ and the angle $\theta $ between the layout plane and the inclined direction. Any changes in the boundary conditions will result in an overall deviation in the calculated deflection curve. After analyzing the characteristics of each error, a comprehensive error equation is proposed. This equation has a guiding significance for error correction and technical improvement in optical fiber inclinometer.
Detail
FSFNet: Foreground Score-Aware Fusion for 3-D Object Detector Under Unfavorable Conditions
Journal of Nanophotonics ( IF 1.179 ) Pub Date: 2023-06-09 , DOI: 10.1109/jsen.2023.3283018
Nowadays, various multimodal fusion-based 3-D object detectors appear to provide a potential opportunity to solve the failure cases in single-modality methods. However, current fusion approaches still face some unfavorable factors, e.g., poor illumination driving conditions and crowded traffic scenarios, which will cause unsatisfying image quality and objects’ occlusion. To this end, we present a multimodal fusion network FSFNet consisting of local graph-aware point cloud backbone (LGB), foreground score-aware fusion network (FSFN), and the proposals’ refining loss (PRL) for the 3-D object detection task in this article. Concretely, the directed graph is built to generate edgewise features for each point, and the point features are supplemented with graph information in LGB. To alleviate the defect of undesirable image quality features caused by poor illumination condition, FSFN is designed to produce an adaptive multimodal feature by taking pointwise foreground scores into consideration. Hence, levelwise point features with high confidence are fully used, and the imperfect image information is suppressed in fusion stage. We further introduce PRL to reduce the false positive and false negative cases in crowded scenes by optimizing the location and scores of predicted 3-D bounding boxes. Extensive experiments conducted on the KITTI benchmark demonstrate that FSFNet owns its superiority over state-of-the-art networks. Moreover, FSFN is verified to be robust against the image inputs under poor illumination conditions.
Detail
Systematic Measurement of Temperature Errors of Positive and Negative FOG Scale Factors Using a Low-Precision Turntable
Journal of Nanophotonics ( IF 1.179 ) Pub Date: 2023-06-09 , DOI: 10.1109/jsen.2023.3283096
Measurement of temperature errors of fiber optic gyro (FOG) scale factor is important in FOG technology. In traditional methods, the measurement errors of FOG scale factors are greatly affected by the turntable’s orientation control errors. This article proposes a systematic method to measure the positive and negative FOG scale factor errors using a low-precision turntable. The relationship between the inertial navigation errors and the complete inertial measurement unit (IMU) errors is revealed. A simplified tracking algorithm is devised to obtain the change rates of the velocity errors with lower computation. A measurement procedure is designed, with three groups of $\pi $ and $- \pi $ rotations around the east axis of the turntable at each temperature. Observation equations are derived to estimate the positive and negative FOG scale factor errors. Simulation and experimental results show that a low-precision turntable can accurately measure the FOG scale factor errors at each temperature. Furthermore, temperature errors of accelerometer biases, scale factors, and nonlinear scale factors can also be measured at the same time using the rotation sequences and formulas in this article without additional rotations.
Detail
On Position-Independency Passive Gesture Tracking With Commodity Wi-Fi
Journal of Nanophotonics ( IF 1.179 ) Pub Date: 2023-06-08 , DOI: 10.1109/jsen.2023.3282388
Wi-Fi signals-based passive gesture tracking is making quick progress in promoting human–computer interaction. The state-of-the-arts have achieved promising cm-level tracking accuracies via the Fresnel ellipses, while they depend heavily on the transceiver positions and the gesture initial positions. This problem is known as the position-dependence problem, which hinders the actual deployment of sensing applications. In this article, we propose EasyTrack, which aims at position-independency passive gesture tracking based on Wi-Fi channel state information (CSI). EasyTrack develops a novel incremental motion tracking model to correlate the length variations and the angle information of the reflection paths with the gesture traces. This model eliminates the dependence on the prior knowledge of transceiver positions and the gesture initial positions, by shifting the sensing observation from the traditional transceiver view to the antenna array-oriented view. We propose a series of tracking refinement approaches, including trace segmentation, tracking smoothing, and motion detection to improve the tracking accuracy. We prototype EasyTrack using off-the-shelf Wi-Fi radios and extensive experiments attest EasyTrack can achieve tracking accuracy of 0.9 cm under various users and environment conditions.
Detail
Application of a Stochastic Gradient Descent-Based SVR Online Modeling Method to Time-Varying Forging Processes
Journal of Nanophotonics ( IF 1.179 ) Pub Date: 2023-06-05 , DOI: 10.1109/jsen.2023.3281615
In practice, forging processes have many unknown dynamics and fast time-varying characteristics due to transient load variation. This often results in insufficient data samples. Usually, support vector regression (SVR) can accurately model small sample data due to its good sparsity. However, using sequential minimum optimization (SMO) algorithms increases the computational costs during the solution process, making it difficult to model fast time-varying systems. Aiming to address this problem, we developed an approach using online stochastic gradient descent (SGD) to improve SVR modeling efficiency. First, we used loss coefficients derived from the loss function to represent support vector loss. This effectively ensured sparsity in the modeling process. In this way, the SVR solving process was transformed into a loss coefficient calculation. This calculation was easy to achieve using SGD; thus, the solving process complexity was greatly reduced compared to SMO. On this basis, we developed an online incremental strategy to adapt the time-varying dynamics using online updating of step length, loss coefficients, and bias term. Additional analysis demonstrated the convergence of the proposed online modeling method. Furthermore, the modeling effect of this method is verified by using actual experiments with a 40-MN isothermal die forging press. Index Data-driven model, deformation force, die forging system, online model, support vector regression (SVR).
Detail
An Ultrafine No-Core Fiber-Based Sensor for Simultaneous Liquid Level and Temperature Measurement
Journal of Nanophotonics ( IF 1.179 ) Pub Date: 2023-06-08 , DOI: 10.1109/jsen.2023.3282607
In this article, a Section of ultrafine no-core fiber (UNCF) is fused between two sections of single-mode fiber (SMF) to form a multimode interference (MMI)-based sensor, which enables dual-parameter measurement of liquid level and temperature. The effect of UNCF diameter on the liquid-level sensing performance is analyzed theoretically and experimentally, and the results show that the sensitivity can be improved by reducing the UNCF diameter. When the UNCF diameter is reduced to $30 \mu \text{m}$ , the sensitivity of the sensor is 1008.2 pm/mm for water with a refractive index (RI) of 1.333 in the liquid-level range of 0–30 mm. Its temperature sensitivity is −221.02 pm/°C over a detection range of 5 °C–60 °C. Attractively, the sensor shows almost no response to pressure variation. When applied to the liquid-level measurement of a water cooler, the sensitivity is 1898 pm/mm. The sensor has the advantages of high sensitivity, good repeatability and stability, and satisfactory anti-interference ability. It has great potential for applications in the health management of lasers, chips, transformers, and other instruments.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 NANOSCIENCE & NANOTECHNOLOGY 纳米科技4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
6.00 27 Science Citation Index Expanded Not
Submission Guidelines
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